Cas no 1255634-46-8 (4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid)

• Product Name: 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
• CAS No: 1255634-46-8
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666495
• CID: 1074692
• PubChem ID: 53223962
• Update Time: 2025-10-28

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid
• AKOS022563282
• DB-228848
• TS-03505
• MFCD14666495
• 4-(4-Trifluoromethylphenyl)picolinic acid
• 4-(4-(Trifluoromethyl)phenyl)picolinic acid
• 4-[4-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• 4-[(4-Trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• 4-(4-Trifluoromethylphenyl) pyridine-2-carboxylic acid
• 4-(4-(Trifluoromethyl)phenyl)picolinicacid
• 1255634-46-8

• MDL： MFCD14666495
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-8(2-4-10)9-5-6-17-11(7-9)12(18)19/h1-7H,(H,18,19)
• InChI Key： ADHUJGPZOWGGEL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CN=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 267.05071298g/mol
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid

Comprehensive Overview of 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1255634-46-8)

4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid (CAS No. 1255634-46-8) is a high-value heterocyclic compound with significant applications in pharmaceutical and material sciences. Its unique structure, featuring a pyridine-carboxylic acid backbone and a trifluoromethylphenyl substituent, makes it a versatile intermediate for drug discovery and specialty chemicals. Researchers and industries are increasingly focusing on this compound due to its potential in modulating biological activity and enhancing molecular stability.

The growing interest in fluorinated compounds like 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid stems from their ability to improve drug bioavailability and metabolic resistance. In recent years, AI-driven drug design and computational chemistry tools have highlighted its relevance in targeting kinase inhibitors and GPCR modulators. This aligns with the surge in searches for "trifluoromethyl in drug design" and "pyridine derivatives applications," reflecting its prominence in modern medicinal chemistry.

Synthetically, CAS No. 1255634-46-8 is often prepared via cross-coupling reactions or carboxylation of pyridine intermediates. Its trifluoromethyl group enhances lipophilicity, a critical factor in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). This property has spurred discussions in forums and publications about "improving drug solubility" and "fluorine in agrochemicals," further cementing its industrial importance.

From an SEO perspective, terms like "buy 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid" or "1255634-46-8 supplier" are frequently queried, indicating commercial demand. The compound’s role in OLED materials and catalysis also attracts attention from the materials science community. Its thermal stability and electronic properties are key to innovations in flexible electronics, a trending topic in tech-driven markets.

In conclusion, 4-[(4-Trifluoromethyl)phenyl]-pyridine-2-carboxylic acid exemplifies the intersection of pharmaceutical innovation and advanced material engineering. With its CAS No. 1255634-46-8 serving as a unique identifier, this compound continues to inspire research into targeted therapies and sustainable chemistry, addressing global challenges in healthcare and technology.